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These application notes provide a comprehensive overview and detailed protocols for utilizing
NP-1815-PX in calcium imaging assays. NP-1815-PX is a selective antagonist for the P2X4
receptor, an ionotropic ATP receptor involved in various physiological and pathological
processes, including neuropathic pain and inflammation.[1][2] It has also been shown to inhibit
contractions in guinea pig tracheal and bronchial smooth muscles through its effects on both
the P2X4 and thromboxane A2 (TP) receptors.[1]

Introduction

NP-1815-PX is a valuable pharmacological tool for studying the role of P2X4 receptors in
cellular signaling. P2X4 receptor activation leads to an influx of cations, including calcium,
which can be visualized using calcium-sensitive fluorescent indicators.[3] These application
notes detail the use of NP-1815-PX to modulate and investigate these calcium dynamics.
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Table 1: Inhibitory Effects of NP-1815-PX on P2X
E _Medi T lular Calci -

NP-1815-PX % Inhibition
Receptor ) .
Cell Type Agonist Concentrati  of Ca2+ Reference
Expressed
on (M) Response
Human Concentratio
1321N1 1 uMATP 0.03 - 100
P2X4R n-dependent
1321N1 Rat P2X4R 10 uM ATP 0.3 ~40%
1321N1 Rat P2X4R 10 uM ATP 1 ~70%
Mouse
1321N1 10 uM ATP 0.3 ~30%
P2X4R
Mouse
1321N1 10 uM ATP 1 ~60%
P2X4R
No significant
1321N1 Rat P2X3R 0.3 UM ATP Up to 100 o
inhibition
Human No significant
1321N1 10 uM BzATP  Up to 100 o
P2X7R inhibition
Primary o
Endogenous Significant
Cultured 50 uM ATP 0.3 )
_ , P2X4R reduction
Microglia
Primary o
Endogenous Significant
Cultured 50 uM ATP 1 )
) ) P2X4R reduction
Microglia

Table 2: Off-Target Effects of NP-1815-PX on TP
Receptor-Mediated Intracellular Calcium Responses
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NP-1815-PX Effect on

Receptor . .
Cell Type Agonist Concentrati Intracellular Reference
Expressed
on (M) Ca2+
Human TP _
Concentratio
receptor- Human TP
) U46619 10-5-10"* n-dependent
expressing Receptor _
suppression
cells
Human FP
receptor- Human FP - Not strongly
) PGFza Not specified S
expressing Receptor inhibited
cells

Experimental Protocols

Protocol 1: In Vitro Calcium Imaging in Cultured Cells
Expressing P2X4 Receptors

This protocol describes the measurement of intracellular calcium concentration ([Ca2*]i) in
response to a P2X4 receptor agonist and its inhibition by NP-1815-PX using a fluorescent
calcium indicator.

Materials:

e 1321N1 cells stably expressing the P2X4 receptor of interest (human, rat, or mouse)

e Cell culture medium (e.g., DMEM) supplemented with 10% FBS, penicillin, and streptomycin
e Fura-2 AM or other suitable calcium indicator dye

e Pluronic F-127

e Hanks' Balanced Salt Solution (HBSS) or other physiological buffer

o ATP solution (agonist)

e NP-1815-PX solution
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» Fluorescence microscope or plate reader capable of ratiometric imaging (e.g., 340/380 nm
excitation for Fura-2)

Procedure:

e Cell Culture: Plate the P2X4R-expressing 1321N1 cells onto glass coverslips or 96-well
plates suitable for fluorescence imaging and culture until they reach the desired confluency.

e Dye Loading:

[¢]

Prepare a Fura-2 AM loading solution. A typical concentration is 2-5 uM Fura-2 AM with
0.02% Pluronic F-127 in HBSS.

Remove the culture medium from the cells and wash once with HBSS.

[¢]

[¢]

Incubate the cells with the Fura-2 AM loading solution for 30-60 minutes at 37°C in the
dark.

o

Wash the cells twice with HBSS to remove extracellular dye.
e NP-1815-PX Pre-incubation:
o Prepare different concentrations of NP-1815-PX in HBSS.

o Incubate the dye-loaded cells with the NP-1815-PX solution for 10-15 minutes prior to
agonist application. Use a vehicle control (e.g., DMSO) for comparison.

e Calcium Imaging:

o Mount the coverslip onto the microscope stage or place the 96-well plate in the plate
reader.

o Begin recording the baseline fluorescence ratio (F340/F380 for Fura-2).

o Apply the P2X4R agonist (e.g., ATP) at a predetermined concentration (e.g., 1 uM for
hP2X4R, 10 uM for rP2X4R and mP2X4R).

o Continue recording the fluorescence ratio to measure the increase in intracellular calcium.
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o Data Analysis:

o Calculate the change in fluorescence ratio (AR) by subtracting the baseline ratio from the
peak ratio after agonist application.

o Normalize the response to the control (agonist alone) to determine the percentage of
inhibition by NP-1815-PX.

o Plot the percentage of inhibition against the concentration of NP-1815-PX to generate a
dose-response curve.

Mandatory Visualizations
Signaling Pathways

P2X4 Receptor Signaling TP Receptor Signaling (Off-Target)

U46619 NP-1815-PX

NP-1815-PX

Ca2* Influx Intracellular Ca2* Release

Click to download full resolution via product page

Caption: NP-1815-PX signaling pathways.

Experimental Workflow
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Caption: Calcium imaging experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8421164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

